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Compound of Interest

Compound Name: Fiboflapon Sodium

Cat. No.: B607448 Get Quote

Technical Support Center: GSK2190915
Welcome to the technical support center for GSK2190915. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the proper

handling, storage, and use of GSK2190915 in experimental setups, with a focus on mitigating

potential degradation.

Frequently Asked Questions (FAQs)
Q1: What is GSK2190915 and what is its mechanism of action?

A1: GSK2190915, also known as Fiboflapon or AM-803, is a potent and orally bioavailable

inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1][2] FLAP is a crucial protein in the

biosynthesis of leukotrienes, which are inflammatory mediators.[3] By inhibiting FLAP,

GSK2190915 effectively blocks the production of all leukotrienes (e.g., LTB₄ and cysteinyl

leukotrienes), making it a valuable tool for studying inflammatory pathways and for the potential

treatment of inflammatory diseases like asthma.[3][4][5]

Q2: What are the recommended storage conditions for GSK2190915?

A2: Proper storage is critical to maintain the integrity of GSK2190915. For the solid (powder)

form, storage at -20°C for up to 3 years or at 4°C for up to 2 years is recommended. Stock

solutions in solvent should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b607448?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680419/
https://www.researchgate.net/publication/229158773_Pharmacodynamics_pharmacokinetics_and_safety_of_GSK2190915_a_novel_oral_anti-inflammatory_5-lipoxygenase-activating_protein_inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC3575944/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3575944/
https://www.clinicaltrialsarena.com/sponsored/forced-degradation-studies-a-critical-lens-into-pharmaceutical-stability/
https://www.researchgate.net/figure/Synthesis-of-pharmaceuticals-through-dearomatisation-of-indole-derivatives_fig7_336389161
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: In which solvents is GSK2190915 soluble?

A3: GSK2190915 is soluble in dimethyl sulfoxide (DMSO) and methanol. For in vivo

experiments, it is often prepared in a vehicle containing DMSO, PEG300, Tween-80, and

saline, or in corn oil.

Q4: What are the potential degradation pathways for GSK2190915?

A4: While specific degradation studies on GSK2190915 are not readily available in the public

domain, based on its chemical structure which contains an indole moiety and a propionic acid

derivative, potential degradation pathways include:

Photodegradation: Indole derivatives can be susceptible to degradation upon exposure to

light.

Hydrolysis: The propionic acid group may be susceptible to hydrolysis, particularly under

acidic or basic conditions.

Oxidation: As with many complex organic molecules, GSK2190915 may be prone to

oxidation.

Troubleshooting Guide
This guide addresses common issues that may arise during experiments involving

GSK2190915, potentially due to its degradation.
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Issue Potential Cause Troubleshooting Steps

Inconsistent or lower than

expected bioactivity

Degradation of GSK2190915

stock solution.

- Prepare fresh stock solutions

frequently. - Aliquot stock

solutions to avoid repeated

freeze-thaw cycles. - Store

stock solutions at -80°C for

long-term storage. - Protect

stock solutions from light by

using amber vials or wrapping

vials in foil.

Degradation of GSK2190915

in working solution/media.

- Prepare working solutions

fresh before each experiment.

- Minimize the time the

compound is in aqueous

solutions, especially at non-

neutral pH. - If possible,

perform a quick activity check

of a new batch of stock

solution against a previously

validated batch.

Precipitation of the compound

in aqueous media
Low aqueous solubility.

- Ensure the final

concentration of the organic

solvent (e.g., DMSO) is

compatible with your

experimental system and is

sufficient to maintain solubility.

- Sonication may help in

dissolving the compound. - For

in vivo studies, consider using

a formulation with co-solvents

like PEG300 and surfactants

like Tween-80 to improve

solubility.

Variability between

experimental replicates

Inconsistent handling or

storage.

- Standardize the protocol for

solution preparation, storage,
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and handling. - Ensure all

experimental steps are

performed consistently,

especially regarding light

exposure and incubation

times.

Experimental Protocols
Protocol 1: Preparation of GSK2190915 Stock Solution

Materials: GSK2190915 powder, anhydrous DMSO.

Procedure:

Allow the GSK2190915 vial to equilibrate to room temperature before opening to prevent

moisture condensation.

Weigh the desired amount of GSK2190915 powder in a sterile microfuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex thoroughly until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes in amber, tightly sealed vials.

Store the aliquots at -80°C.

Protocol 2: Preparation of Working Solution for In Vitro Assays

Materials: GSK2190915 stock solution, appropriate cell culture medium or buffer.

Procedure:

Thaw a single aliquot of the GSK2190915 stock solution at room temperature.
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Serially dilute the stock solution with the experimental medium or buffer to the final desired

concentration.

Ensure the final concentration of DMSO is low (typically <0.1%) to avoid solvent-induced

artifacts in biological assays.

Use the working solution immediately after preparation.

Quantitative Data Summary
Table 1: Storage Recommendations for GSK2190915

Form Storage Temperature Duration

Solid (Powder) -20°C Up to 3 years

4°C Up to 2 years

In Solvent -80°C Up to 6 months

-20°C Up to 1 month

Table 2: Solubility of GSK2190915

Solvent Solubility

DMSO Soluble

Methanol Soluble
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Caption: Mechanism of action of GSK2190915 in the leukotriene pathway.
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General Experimental Workflow for In Vitro Studies
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Troubleshooting Logic for Inconsistent Results

Inconsistent or
Low Activity?

Is the stock solution
freshly prepared and

properly stored?

Was the working solution
prepared fresh before use?

Yes

Prepare fresh stock solution.
Aliquot and store at -80°C.

Protect from light.

No

Is there any visible
precipitate in the
working solution?

Yes

Always prepare working
solutions immediately
before the experiment.

No

Is the experimental
protocol being

followed consistently?

No

Optimize solvent concentration.
Use sonication to aid dissolution.

Yes

Review and standardize
all experimental steps.

No

Problem Likely Resolved

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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